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Compound of Interest

Compound Name: Trh-gly

CAS No.: 85344-77-0

Cat. No.: B1295233

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Thyrotropin-Releasing Hormone-Gly (TRH-Gly).

The following procedures are based on general best practices for handling non-hazardous

research peptides in a laboratory setting, in the absence of a specific Safety Data Sheet (SDS)

for this compound.

Chemical Profile:

Identifier Details

Product Name Thyrotropin-Releasing Hormone-Gly (TRH-Gly)

Synonyms pGlu-His-Pro-Gly

Appearance Lyophilized (freeze-dried) powder

Intended Use For research use only

Personal Protective Equipment (PPE)
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When handling TRH-Gly, especially in its powdered form, appropriate personal protective

equipment is essential to minimize exposure and prevent contamination.[1][2]

Protection Type Recommended PPE Purpose

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from airborne

particles and accidental

splashes.[3]

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the peptide.[3]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.[2]

Respiratory Protection
Disposable respirator (e.g.,

N95) or face mask

Recommended when handling

the lyophilized powder to avoid

inhalation.[3]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity and stability of TRH-Gly.[4]

Receiving and Initial Storage:

Upon receipt, inspect the vial for any damage.

Store the lyophilized powder at -20°C for long-term stability.[4] For short-term storage, 4°C is

acceptable.[4]

Keep the product in a cool, dry, and dark place to prevent degradation.[1]

Reconstitution and Aliquoting:

Before opening, allow the vial to warm to room temperature to prevent moisture

condensation.[4]

Work in a clean and controlled environment, such as a laminar flow hood, to maintain

sterility.[2]
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Reconstitute the peptide using a high-purity solvent, such as sterile water or a recommended

buffer.

To avoid repeated freeze-thaw cycles which can degrade the peptide, it is best practice to

create single-use aliquots of the reconstituted solution.[4]

Store the aliquoted solutions at -20°C or -80°C.[4]

Storage Protocol

Handling Workflow
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Caption: A generalized workflow for handling research peptides from receipt to experimental

use.

Disposal Plan
Unused or expired TRH-Gly and its containers must be disposed of in accordance with

institutional and environmental regulations.[1] As TRH-Gly is not classified as a hazardous
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chemical, standard disposal procedures for non-hazardous laboratory waste can be followed.

Solid Waste (Lyophilized Powder):

For small quantities, the primary container with the remaining powder should be placed in a

designated container for non-hazardous chemical waste.

This waste will typically be collected by the institution's environmental health and safety

department for appropriate disposal.

Liquid Waste (Reconstituted Solution):

Small volumes of non-hazardous peptide solutions can often be disposed of down the

sanitary sewer with copious amounts of water, provided this is permitted by local and

institutional regulations.[5][6]

Always check with your institution's specific guidelines for the disposal of non-hazardous

chemical waste.[7]

Contaminated Materials:

Gloves, pipette tips, and other disposable materials that have come into contact with TRH-
Gly should be disposed of in the regular laboratory trash, unless institutional policy dictates

otherwise.

Empty vials should be defaced to prevent reuse and discarded in the appropriate container

for laboratory glassware or plasticware.[6]
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Caption: Decision pathway for the appropriate disposal of TRH-Gly waste materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295233/docs#essential-safety-and-operational-
guide-for-handling-trh-gly]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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